Cas no 921816-47-9 (N-(3,4-dimethoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• CAS No: 921816-47-9
• MF: C₂₀H₂₁N₃O₃S
• MW: 383.46404337883
• CID: 6260113
• PubChem ID: 18569092
• Update Time: 2025-05-19

N-(3,4-dimethoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
• N-(3,4-dimethoxyphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
• N-(3,4-dimethoxyphenyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylacetamide
• AKOS017119412
• F2223-0023
• N-(3,4-dimethoxyphenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide
• 921816-47-9

• Inchi： 1S/C20H21N3O3S/c1-23-16(14-7-5-4-6-8-14)12-21-20(23)27-13-19(24)22-15-9-10-17(25-2)18(11-15)26-3/h4-12H,13H2,1-3H3,(H,22,24)
• InChI Key： HRQDIBKWIYDFQO-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=C(C=1)OC)OC)=O)C1=NC=C(C2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 383.13036271g/mol
• Monoisotopic Mass: 383.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.7Ų

Additional information on N-(3,4-dimethoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide

Professional Introduction to N-(3,4-dimethoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide and CAS No. 921816-47-9

N-(3,4-dimethoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide is a sophisticated organic compound characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 921816-47-9, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and promising applications in drug development.

The molecular framework of N-(3,4-dimethoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide incorporates a combination of aromatic rings and heterocyclic structures, which are known to contribute to its biological efficacy. The presence of 3,4-dimethoxyphenyl moiety suggests potential interactions with various biological targets, while the imidazole ring enhances its binding affinity to specific enzymes and receptors. These structural features make it a valuable candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel sulfanylacetamide derivatives as therapeutic agents. These compounds have demonstrated remarkable potential in modulating various biological pathways, including inflammation, pain perception, and neurodegenerative disorders. The sulfanylacetamide functional group in N-(3,4-dimethoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide is particularly noteworthy for its ability to interact with biological molecules in a highly specific manner.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to enhance pharmacological properties. The compound N-(3,4-dimethoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide exemplifies this trend by integrating multiple pharmacophoric elements into a single molecule. This design approach has led to the discovery of several lead compounds with significant therapeutic potential.

The synthesis of N-(3,4-dimethoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluation. The use of modern techniques such as palladium-catalyzed cross-coupling reactions has facilitated the construction of complex molecular architectures efficiently.

Evaluation of the pharmacological activity of N-(3,4-dimethoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide has revealed promising results in preclinical studies. The compound has shown selective binding to certain enzymes and receptors, suggesting its potential as a therapeutic agent for various diseases. Notably, its interaction with 3,4-dimethoxyphenyl-containing targets has been associated with anti-inflammatory and analgesic effects.

The imidazole ring present in the molecular structure of N-(3,4-dimethoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfanylacetamide plays a crucial role in determining its pharmacological profile. Imidazole derivatives are well-known for their ability to modulate neurotransmitter systems and have been extensively studied for their potential in treating neurological disorders. The incorporation of 1-methyl group further enhances the compound's bioavailability and metabolic stability.

In conclusion, N-(3,4-dimethoxyphenyl)-2-(1-methyl-5-phenyl-1H-imidazol-2-ylsulfanylacetamide represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and promising biological activities make it a compelling candidate for further development into novel therapeutic agents. Continued investigation into this compound is expected to yield valuable insights into its mechanisms of action and potential clinical applications.